Cas no 2648966-12-3 (3-fluoro-N,5-dimethylaniline hydrochloride)

• Product Name: 3-fluoro-N,5-dimethylaniline hydrochloride
• CAS No: 2648966-12-3
• MF: C₈H₁₁ClFN
• MW: 175.631044626236
• MDL: MFCD34168187
• CID: 5462429
• PubChem ID: 155973606
• Update Time: 2025-06-26

3-fluoro-N,5-dimethylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N,5-dimethylaniline hydrochloride
• Z5017436077

• MDL： MFCD34168187
• Inchi： 1S/C8H10FN.ClH/c1-6-3-7(9)5-8(4-6)10-2;/h3-5,10H,1-2H3;1H
• InChI Key： ANLXSWUSRVLVDB-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C)C=C(C=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 12

Additional information on 3-fluoro-N,5-dimethylaniline hydrochloride

Introduction to 3-fluoro-N,5-dimethylaniline hydrochloride (CAS No. 2648966-12-3)

3-fluoro-N,5-dimethylaniline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2648966-12-3, is a fluorinated aromatic amine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a fluorine atom at the 3-position of the aniline ring, flanked by two methyl groups at the 5-position, which imparts unique electronic and steric properties. The hydrochloride salt form enhances its solubility in polar solvents, making it a versatile intermediate in synthetic chemistry.

The structural motif of 3-fluoro-N,5-dimethylaniline hydrochloride is highly valuable in medicinal chemistry due to its ability to modulate biological targets through fluorine-induced metabolic stability and lipophilicity. Recent advancements in drug discovery have highlighted its role as a key building block in the synthesis of novel therapeutic agents. The fluorine atom, being electronegative, can influence the binding affinity of molecules to biological receptors, often leading to improved pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, 3-fluoro-N,5-dimethylaniline hydrochloride has been explored in the development of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in designing kinase inhibitors, where the fluorinated aniline core contributes to enhanced selectivity and potency. The dimethyl substitution at the 5-position further fine-tunes the molecule’s interaction with biological targets, making it a promising scaffold for further derivatization.

One notable application of 3-fluoro-N,5-dimethylaniline hydrochloride is in the synthesis of antiviral and anticancer agents. The introduction of fluorine into aromatic rings has been widely recognized for its ability to improve drug bioavailability and resistance profiles. Researchers have leveraged this compound to develop molecules with improved pharmacological properties, including prolonged half-life and reduced toxicity. The hydrochloride salt form ensures better handling and reactivity in synthetic protocols, facilitating efficient drug development processes.

The agrochemical sector has also benefited from the use of 3-fluoro-N,5-dimethylaniline hydrochloride as an intermediate in pesticide formulations. Its structural features contribute to enhanced efficacy against pests while maintaining environmental safety. The compound’s stability under various conditions makes it suitable for formulation into durable agrochemical products that can withstand environmental stressors without degradation.

From a synthetic chemistry perspective, 3-fluoro-N,5-dimethylaniline hydrochloride serves as a versatile precursor for more complex derivatives. Its reactivity allows for further functionalization at multiple sites on the aromatic ring, enabling the creation of diverse chemical libraries for high-throughput screening. This flexibility is particularly valuable in drug discovery pipelines where rapid access to structurally diverse compounds is essential for identifying lead candidates.

The chemical properties of 3-fluoro-N,5-dimethylaniline hydrochloride, such as its solubility and stability, make it an ideal candidate for various industrial applications beyond pharmaceuticals and agrochemicals. Its compatibility with different reaction conditions allows chemists to explore novel synthetic pathways that could lead to cost-effective production methods. As research continues to uncover new applications for this compound, its significance in modern chemistry is likely to grow further.

In conclusion,3-fluoro-N,5-dimethylaniline hydrochloride (CAS No. 2648966-12-3) represents a critical component in advanced chemical synthesis and drug development. Its unique structural features and functional properties have positioned it as a cornerstone molecule in multiple industries. As scientific understanding evolves and new methodologies emerge,3-fluoro-N,5-dimethylaniline hydrochloride will undoubtedly continue to play a pivotal role in shaping the future of medicinal and agricultural chemistry.